N-(2-ethoxyphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H18N4O4S/c1-2-27-17-6-4-3-5-16(17)21-18(24)13-28-19-20-11-12-22(19)14-7-9-15(10-8-14)23(25)26/h3-12H,2,13H2,1H3,(H,21,24)
• InChI Key: KZXOKPXTSNUCKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(2-ethoxyphenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide” consists of 19 carbon atoms, 18 hydrogen atoms, 4 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds have been involved in various chemical reactions. For example, oxadiazole derivatives have been reacted with chloroacetyl chloride in the presence of potassium carbonate.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Research

Research on thiophene analogues, related to aromatic organic compounds which may share structural similarities with the compound , explores their potential carcinogenicity. In a study, thiophene analogues of known carcinogens were synthesized and evaluated for carcinogenic potential through in vitro assays. The study aimed to understand the structural activity relationship and predict carcinogenicity of new compounds (Ashby et al., 1978).

Degradation of Acetaminophen and By-products

Another study reviews the degradation of acetaminophen by advanced oxidation processes, discussing the generation of by-products and their biotoxicity. This research could be relevant due to structural similarities in metabolic pathways and the potential environmental impact of similar compounds (Qutob et al., 2022).

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives have been reviewed for their antitumor activities, highlighting the potential of compounds with imidazole groups (similar to the queried compound) in cancer research. These compounds exhibit a range of biological activities, making them significant in the search for new antitumor drugs (Iradyan et al., 2009).

Advanced PET Imaging in Brain Tumors

PET imaging with novel tracers for brain tumors represents a cutting-edge application in medical diagnostics. Tracers like 2-(2-nitro-1H-imidazol-1-yl)-N-(2,2,3,3,3-penta-fluoropropyl)-acetamide highlight the role of advanced imaging in identifying hypoxia in glioblastoma, showcasing the importance of novel compounds in enhancing diagnostic accuracy (Petrirena et al., 2011).